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Compound of Interest

Compound Name: GSK-5959

Cat. No.: B15568977 Get Quote

This guide provides immediate safety, handling, and disposal protocols for GSK-5959, a potent

and selective BRPF1 bromodomain inhibitor. The following procedures are designed for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices and maintain compound integrity.

Chemical and Physical Properties
A summary of key quantitative data for GSK-5959 is provided below for easy reference.

Property Value Reference

CAS Number 901245-65-6 [1][2]

Molecular Formula C₂₂H₂₆N₄O₃ [1][2][3]

Molecular Weight 394.5 g/mol [1][2]

Purity ≥98% [3]

IC₅₀ ~80 nM for BRPF1 [4][5][6]

Personal Protective Equipment (PPE)
When handling GSK-5959, appropriate personal protective equipment is mandatory to prevent

exposure. The following PPE should be worn at all times in the laboratory.
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Equipment Specification

Eye Protection Chemical safety goggles or face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection Laboratory coat.

Respiratory Protection

Not required under normal use with adequate

ventilation. Use a NIOSH-approved respirator if

handling large quantities or if dust/aerosol

generation is likely.

Handling and Storage Protocols
Proper handling and storage are critical for user safety and to ensure the stability of the

compound.

Storage:

Store GSK-5959 in a tightly sealed container.

For long-term storage, keep at -20°C for up to one year or -80°C for up to two years.[4]

The compound is shipped at room temperature and should be stored at -20°C upon receipt

for at least 6 months of stability.[2]

Handling:

Handle in a well-ventilated area, preferably in a chemical fume hood.

Avoid direct contact with skin and eyes.

Avoid inhalation of dust or aerosols.

Wash hands thoroughly after handling.

Experimental Protocol: Stock Solution Preparation
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This protocol outlines the steps for preparing a stock solution of GSK-5959.

Materials:

GSK-5959 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Pipettes and sterile, chemical-resistant tubes

Procedure:

Equilibrate the GSK-5959 vial to room temperature before opening.

Weigh the desired amount of GSK-5959 in a sterile tube.

Add the appropriate volume of DMSO to achieve the desired concentration. GSK-5959 is

soluble in DMSO at concentrations up to 10 mg/mL.[1][6]

Vortex the solution until the compound is completely dissolved. Gentle heating or sonication

may be used to aid dissolution.[6]

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.[2]

Store the stock solution at -20°C or -80°C as recommended.

Disposal Plan
All waste materials contaminated with GSK-5959 must be disposed of in accordance with local,

state, and federal regulations for chemical waste.

Procedure:

Collect all contaminated materials, including empty vials, pipette tips, and gloves, in a

designated and clearly labeled chemical waste container.
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Do not dispose of GSK-5959 down the drain or in regular trash.

Arrange for pickup and disposal by a licensed chemical waste management company.

Safety and Handling Workflow
The following diagram illustrates the logical workflow for safely handling GSK-5959 from receipt

to disposal.
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Receipt of GSK-5959

Verify Compound and Inspect Packaging

Store at Recommended Temperature
(-20°C or -80°C)

Don Appropriate PPE

Prepare Stock Solution in Fume Hood

Perform Experiment

Collect Contaminated Waste

Dispose of Chemical Waste via Licensed Vendor

Click to download full resolution via product page

Caption: Workflow for safe handling of GSK-5959.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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